Cas no 638990-30-4 (1,2-Propanediol, 3-(3,4,5-trimethoxyphenyl)-, (2R)-)

• Product Name: 1,2-Propanediol, 3-(3,4,5-trimethoxyphenyl)-, (2R)-
• CAS No: 638990-30-4
• MF: C₁₂H₁₈O₅
• MW: 242.268324375153
• CID: 1662215
• Update Time: 2024-09-12

1,2-Propanediol, 3-(3,4,5-trimethoxyphenyl)-, (2R)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol, 3-(3,4,5-trimethoxyphenyl)-, (2R)-

• Inchi： 1S/C12H18O5/c1-15-10-5-8(4-9(14)7-13)6-11(16-2)12(10)17-3/h5-6,9,13-14H,4,7H2,1-3H3/t9-/m1/s1
• InChI Key： SNDFRVPKIVPGED-SECBINFHSA-N
• SMILES： C(O)[C@H](O)CC1=CC(OC)=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 242.11544

Experimental Properties

• Density: 1.175±0.06 g/cm3(Predicted)
• Melting Point: 80-83 °C
• Boiling Point: 408.1±40.0 °C(Predicted)
• PSA: 68.15
• pka: 13.98±0.20(Predicted)